![molecular formula C14H15Cl2N3 B1252620 3,6-Diamino-10-methylacridinium chloride hydrochloride CAS No. 10597-46-3](/img/structure/B1252620.png)
3,6-Diamino-10-methylacridinium chloride hydrochloride
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Overview
Description
3,6-diamino-10-methylacridinium chloride.HCl is a hydrochloride resulting from the reaction of equimolar amounts of 3,6-diamino-10-methylacridinium chloride and hydrogen chloride. It has a role as an antibacterial agent, an antiseptic drug, a carcinogenic agent and an intercalator. It contains a 3,6-diamino-10-methylacridinium chloride.
Scientific Research Applications
Electrochemical Applications
- Electroreduction Processes : 3,6-Diamino-10-methylacridinium chloride (trypaflavin, TF) has been studied for its electroreduction processes in aqueous buffered media on mercury electrodes. The electroreduction of TF leads to the formation of 3,6-diaminoacridinium polymercuride, which plays a role in the catalytic evolution of hydrogen (Studničková, 1992).
Spectroscopy and Photophysics
- ESR Triplet Spectra : The ESR triplet spectra of acridine dyes, including 3,6-diamino-10-methylacridinium chloride, were investigated, showing changes in spectra with varying concentrations and suggesting the formation of higher aggregates in certain conditions (Schmidt & Zellhofer, 1974).
DNA Interaction Studies
- Mitochondrial Mutagenesis : Studies on mitochondrial mutagenesis in Saccharomyces cerevisiae have utilized 3,6-diamino-10-methylacridinium chloride to understand the structural prerequisites for mutagenesis, particularly focusing on its ability to intercalate into DNA (Mahler, 1973).
Chemistry of Functional Dyes
- Redox-Active Functionalized Dyes : 10-Methylacridinium is a stable aromatic cation used in constructing a wide variety of novel π-electron systems. It is involved in redox reactions and exhibits electrochromic response, making it a candidate for various applications including metal-binding and chiroptical properties (Suzuki et al., 2015).
DNA Photocleavage
- DNA Photocleavage Agents : Compounds containing 3,6-diamino-10-methylacridinium chloride have been synthesized and studied for their DNA binding and photocleavage properties, particularly focusing on the UV-induced DNA scission (Kuroda & Shinomiya, 1991).
Kinetics and Reaction Mechanisms
- Reaction with L-cysteine : The kinetic and thermodynamic aspects of the reaction of acriflavine (3,6-diamino-10-methylacridin-10-ium chloride) with l-cysteine have been investigated, offering insights into the redox reactions and the formation of stable intermediate complexes (Nkole & Idris, 2021).
Properties
CAS No. |
10597-46-3 |
---|---|
Molecular Formula |
C14H15Cl2N3 |
Molecular Weight |
296.2 g/mol |
IUPAC Name |
10-methylacridin-10-ium-3,6-diamine;chloride;hydrochloride |
InChI |
InChI=1S/C14H13N3.2ClH/c1-17-13-7-11(15)4-2-9(13)6-10-3-5-12(16)8-14(10)17;;/h2-8H,1H3,(H3,15,16);2*1H |
InChI Key |
OEGQPXPIKZELFM-UHFFFAOYSA-N |
SMILES |
C[N+]1=C2C=C(C=CC2=CC3=C1C=C(C=C3)N)N.Cl.[Cl-] |
Canonical SMILES |
C[N+]1=C2C=C(C=CC2=CC3=C1C=C(C=C3)N)N.Cl.[Cl-] |
6034-59-9 10597-46-3 |
|
Related CAS |
837-73-0 (Parent) |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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